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Compound of Interest

Compound Name: Ethyl 3-coumarincarboxylate

Cat. No.: B159564

This guide provides essential safety and logistical information for the proper disposal of Ethyl
3-coumarincarboxylate, ensuring compliance and laboratory safety. The following procedures
are designed for researchers, scientists, and drug development professionals to manage this
chemical waste stream effectively.

While Ethyl 3-coumarincarboxylate is not classified as a hazardous substance under the
2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), it is imperative to handle
and dispose of it with the care due to all laboratory chemicals.[1] Adherence to good industrial
hygiene and safety practices is essential.[2]

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl 3-coumarincarboxylate is presented below.
This information is critical for safe handling and in determining the appropriate disposal route.
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Property Value

Molecular Formula C12H1004

Molecular Weight 218.21 g/mol

Appearance White Solid

Melting Point 92 - 95 °C (197.6 - 203 °F)[1][2]
Boiling Point No information available

Flash Point No information available
Solubility Low water solubility

CAS Number 1846-76-0

Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the disposal of
Ethyl 3-coumarincarboxylate. This process is designed to minimize environmental release
and ensure the safety of all laboratory personnel.

1. Waste Ildentification and Segregation:

o Treat all unwanted Ethyl 3-coumarincarboxylate, including expired material, off-spec
batches, and contaminated material, as chemical waste.

o Segregate solid Ethyl 3-coumarincarboxylate waste from liquid and other hazardous waste
streams to prevent cross-contamination.

2. Personal Protective Equipment (PPE):

» Prior to handling the chemical waste, ensure appropriate PPE is worn. This includes, but is
not limited to:

o Safety glasses or goggles

o Chemical-resistant gloves
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o Laboratory coat

. Containerization of Solid Waste:

Carefully sweep up solid Ethyl 3-coumarincarboxylate, avoiding dust formation.[1][2]

Place the collected solid into a suitable, clearly labeled, and sealable container. The
container should be compatible with the chemical and prevent leakage.

For mixtures containing Ethyl 3-coumarincarboxylate, list all chemical components on the
waste label.[3]

. Labeling of Waste Containers:

Label the waste container clearly with the words "Hazardous Waste" as a precautionary
measure, even if the substance is not officially listed as such.[3]

The label must include:

o

The full chemical name: "Ethyl 3-coumarincarboxylate"[3]

[¢]

The guantity of the waste

o

The date of waste generation[3]

[e]

The place of origin (e.g., laboratory room number)[3]

o

The name and contact information of the principal investigator[3]

. Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated hazardous waste storage area.

This area should be secure, well-ventilated, and away from incompatible materials.

Ensure the storage area is accessible only to trained personnel.

. Disposal Arrangement:
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o Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.[3]

e Provide the EHS office with all necessary information regarding the waste, as detailed on the
container label.

e Do not dispose of Ethyl 3-coumarincarboxylate in the regular trash or down the drain.[3]
7. Spill Management:

 In the event of a spill, immediately contain the area.

o Wearing appropriate PPE, sweep up the spilled solid material, minimizing dust generation.

o Collect the spilled material and any contaminated cleaning materials (e.g., absorbent pads,
paper towels) in a designated hazardous waste container.

o Label and dispose of the spill cleanup materials as hazardous waste.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Ethyl 3-
coumarincarboxylate.
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Caption: Workflow for the proper disposal of Ethyl 3-coumarincarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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